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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, functional groups,
and key properties of LEWATIT® TP-214, a chelating ion exchange resin. The information is
intended for researchers, scientists, and professionals in fields such as drug development,
hydrometallurgy, and environmental remediation who require a thorough understanding of this
specialized polymer.

Core Chemical Structure

LEWATIT® TP-214 is built upon a robust and highly cross-linked polymer matrix. The
foundational structure is a macroporous styrene-divinylbenzene (DVB) copolymer. This matrix
provides exceptional mechanical and osmotic stability, which is crucial for its application in
various industrial and laboratory settings.[1][2] The macroporous nature of the resin creates a
large surface area, facilitating efficient interaction between the functional groups and the target
ions in a solution.
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The manufacturing process involves the copolymerization of styrene and divinylbenzene to
form spherical beads. The degree of cross-linking with DVB is a critical parameter that
influences the resin's rigidity, porosity, and swelling characteristics.

Functional Groups and Mechanism of Action

The defining characteristic of LEWATIT® TP-214 is its functionalization with thiourea groups.[1]
These chelating groups are covalently bonded to the styrene-divinylbenzene backbone. The
thiourea functional group, with its sulfur and nitrogen atoms, exhibits a high affinity for specific
metal ions, enabling the selective capture of these ions from aqueous and organic solutions.

The mechanism of action is based on the formation of stable coordination complexes between
the thiourea functional groups and the target metal ions. This chelation process is highly
selective, making LEWATIT® TP-214 particularly effective for the removal and recovery of
heavy and precious metals.

Quantitative Data

The key physical and chemical properties of LEWATIT® TP-214 are summarized in the table
below. This data is essential for designing and optimizing processes that utilize this resin.
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Property Value Reference

Macroporous styrene-

Matrix divinylbenzene copolymer
Functional Group Thiourea [1]
Appearance Beige, opaque beads

lonic Form (as shipped) H+ [2]
Mean Bead Diameter 0.55 (£ 0.05) mm [2]
Uniformity Coefficient <1.1

Bulk Density 680 g/L [1]
Density approx. 1.1 g/cm3

Water Retention 54 - 60 % (w/w) [1]
Total Capacity min. 1.0 eq/L

Stability pHO- 14

Max. Operating Temperature 80 °C

Metal lon Selectivity

LEWATIT® TP-214 exhibits a distinct and highly selective affinity for certain metal ions. The
general order of selectivity for divalent and other metal cations in neutral solutions is as follows:

Hg2+ > Ag* > Au3* > Pt4+ > Pd2* > Cu2* > Bi3* > Sn2* > Pp2* > Cd2* > Zn2+ > Co2* > Ni2*[1]

This high selectivity for mercury and precious metals makes it an invaluable tool in processes
such as:

+ Removal of mercury from flue gas scrubbing solutions and contaminated groundwater.[1]

o Recovery of precious metals like gold, silver, and platinum group metals from process
streams and rinse waters.[1]
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Experimental Protocols

While the specific proprietary methods used by the manufacturer for quality control of
LEWATIT® TP-214 are not publicly available, the following are general and widely accepted
experimental protocols for characterizing key parameters of chelating ion exchange resins of
this type.

Determination of Total lon Exchange Capacity

The total ion exchange capacity, which quantifies the total number of active functional groups,
can be determined by a titration method.

Methodology:
e Aknown volume of the resin in its standard ionic form (e.g., H*) is placed in a glass column.
e The resin is washed with deionized water to remove any impurities.

e A solution containing a known excess of a standard base (e.g., Sodium Hydroxide, NaOH) is
passed through the column.

e The H* ions on the resin are exchanged for Na* ions, and the eluted solution will contain the
displaced H* ions, which neutralize a portion of the NaOH.

e The eluate is collected, and the remaining excess NaOH is determined by titration with a
standard acid (e.g., Hydrochloric Acid, HCI).

o The total capacity is then calculated based on the amount of NaOH that reacted with the H*
ions from the resin.

Characterization of Functional Groups by Fourier-
Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a powerful technique to identify the functional groups present in the
polymer matrix.

Methodology:
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o A small sample of the dried resin is ground into a fine powder.

e The powder is mixed with potassium bromide (KBr) and pressed into a thin, transparent
pellet.

e The pellet is placed in the sample holder of an FTIR spectrometer.
e An infrared spectrum is recorded.

e The presence of characteristic absorption bands corresponding to the styrene-
divinylbenzene matrix and the thiourea functional groups confirms the chemical structure.
Key expected peaks would include those for aromatic C-H bonds, C=C stretching of the
aromatic ring, and vibrations associated with the C=S and N-H bonds of the thiourea group.

Visualizations

The following diagrams illustrate the chemical structure and the workflow for characterizing the
ion exchange capacity of LEWATIT® TP-214.
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Caption: Chemical Structure of LEWATIT® TP-214.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1166751/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-lewatit-tp-214-chemical-structure-and-functional-groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

@:Resin Sample (@

(1. Pack column with a known volume of resin)

:

(2. Pass excess standard NaOH solution through the cqumrD

:

(3. Collect eluate containing unreacted NaOH and displaced Na+

:

(4. Titrate eluate with standard HCI to determine excess NaOH

:

(5. Calculate the amount of NaOH that reacted with H+ from the resirD

End: Total lon Exchange Capacity (eq/L)

Click to download full resolution via product page

Caption: Workflow for Determining Total lon Exchange Capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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